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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzylamine

Cat. No.: B102388

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzylamine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,4,5-Trimethoxybenzylamine. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe management of this
chemical in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4,5-Trimethoxybenzylamine is
provided in the table below.
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Property Value

CAS Number 18638-98-8

Molecular Formula C10H15NO3

Molecular Weight 197.23 g/mol

Appearance C.:olc')rless to light yellow or light orange clear
liquid

Boiling Point 121 °C at 0.05 mmHg

Density 1.155 g/mL at 25 °C

Refractive Index

1.548 (at 20 °C)

Flash Point

113 °C (235.4 °F) - closed cup

Solubility

Not miscible or difficult to mix in water[1]

Hazard Identification and GHS Classification

3,4,5-Trimethoxybenzylamine is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
. H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Acute Toxicity, Inhalation 4

H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation
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GHS Pictograms:
wialt text
wialt text

Signal Word:Danger[2]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent exposure and ensure
laboratory safety.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,4,5-Trimethoxybenzylamine:
e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes. For larger
quantities or when there is a risk of splashing, chemical-resistant aprons or coveralls should
be worn.

e Respiratory Protection: Handling should be done in a well-ventilated area or a chemical fume
hood.[3] If vapors or aerosols are likely to be generated, a NIOSH-approved respirator with
an organic vapor cartridge is recommended.

Required Personal Protective Equipment
Before Handling Don Eye Protection Hand Protection Body Protection Respiratory Protection Proceed with
3,4,5-Trimethoxybenzylamine (Goggles/Face Shield) (Nitrile/Neoprene Gloves) (Lab Coat, Closed Shoes) (Fume Hood/Respirator) Chemical Handling

Click to download full resolution via product page

Personal Protective Equipment Workflow
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Handling Procedures

Preparation: Ensure a safety shower and eyewash station are readily accessible.[4]

Ventilation: Always handle 3,4,5-Trimethoxybenzylamine in a well-ventilated area,
preferably within a chemical fume hood.[3]

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a syringe
to minimize splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5]

Incompatibilities: Keep away from strong oxidizing agents.[1] The chemical is air-sensitive
and should be handled under an inert atmosphere (e.g., nitrogen or argon) for long-term
storage or sensitive reactions.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.

Storage Plan

Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated
area.[1][3]

Inert Atmosphere: For long-term stability, store under an inert gas.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes.[6] Seek immediate medical attention.
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 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[6] If breathing is difficult, provide oxygen. If the victim is not breathing, give
artificial respiration. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Exposure Incident

[[E / Tyg?/of Exposur}\‘ \ J

ye Contactj [Skin Contactj Gnhalationj Ingestionj

/ / Immediate Actions \ \

[Flush with water for 15 mins) @emove clothing, flush with water for 15 mins] Gﬂove to fresh air, provide oxygen if needeta [Rinse mouth, do NOT induce vomiting]

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency First Aid Procedures

Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.
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o Containment: For small spills, absorb the chemical with an inert material (e.g., vermiculite,
sand, or earth).

e Collection: Place the absorbent material into a suitable, labeled container for hazardous
waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Personal Protection: Wear appropriate PPE, including respiratory protection, during the
entire cleanup process.

Disposal Plan

Proper disposal of 3,4,5-Trimethoxybenzylamine and its containers is essential to protect the
environment and comply with regulations.

Waste Characterization

Unused 3,4,5-Trimethoxybenzylamine is classified as a hazardous waste due to its corrosive
and toxic properties.

Disposal Protocol

» Containerization: Collect waste 3,4,5-Trimethoxybenzylamine in a dedicated, properly
labeled, and sealed container. The container must be compatible with the chemical.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "3,4,5-Trimethoxybenzylamine".

o Storage of Waste: Store the waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company.[7] Do not attempt to dispose of this chemical
down the drain or in regular trash.[8]
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» Empty Containers: "Empty" containers may still contain chemical residues and should be
treated as hazardous waste. They should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed containers can then be disposed of

according to institutional guidelines.
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Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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